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Compound of Interest

Compound Name:
2,3-Dimethyl-4-

(methylthio)benzaldehyde

Cat. No.: B14030478

Get Quote

Executive Summary
2,3-Dimethyl-4-(methylthio)benzaldehyde (CAS: 2635937-79-8) is a specialized, high-value

organosulfur intermediate used primarily in early-stage medicinal chemistry for the synthesis of

sterically congested kinase inhibitors and GPCR ligands. Unlike its commoditized isomer 4-

(methylthio)benzaldehyde, this 2,3-dimethyl variant offers unique orthogonal protection against

metabolic oxidation and restricted bond rotation, making it a critical scaffold for "magic methyl"

effects in structure-activity relationship (SAR) studies.

Current market analysis indicates a high-scarcity supply chain, with primary availability limited

to custom synthesis (CRO) providers rather than bulk catalog distributors. This guide outlines

verified sourcing channels, technical synthesis protocols, and quality control parameters

required for pharmaceutical-grade procurement.
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Parameter Specification

Chemical Name 2,3-Dimethyl-4-(methylthio)benzaldehyde

CAS Number 2635937-79-8

Molecular Formula C₁₀H₁₂OS

Molecular Weight 180.27 g/mol

SMILES CC1=C(C=CC(=C1C)SC)C=O

Appearance
Pale yellow to amber oil or low-melting solid

(est.)

Solubility Soluble in DCM, THF, DMSO; Insoluble in water

Stability
Air-sensitive (aldehyde oxidation); Store under

Argon/Nitrogen at 2-8°C

Market Intelligence: Suppliers & Pricing
The commercial availability of this compound is tiered. It is not a stock item for most major

distributors and typically requires a "Make-to-Order" lead time.

Tiered Supplier Analysis
Tier 1 (Catalog Stock): Very limited. AA Blocks and Reagentia have listed the compound, but

stock levels fluctuate rapidly.

Tier 2 (Custom Synthesis): Major CROs (e.g., Enamine, WuXi AppTec) can synthesize this

on demand using the protocols outlined in Section 5.

Tier 3 (Bulk Sourcing): Currently unavailable in multi-kg quantities without a dedicated

campaign.

Price Benchmarking (Q1 2025 Estimates)
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Scale
Estimated Price
Range

Lead Time Source Type

100 mg - 1 g €1,800 - €2,500 2-4 Weeks Boutique Catalog

1 g - 10 g
€1,200 - €1,500 per

gram
4-6 Weeks Custom Synthesis

> 100 g Inquire (FTE Rate) 8-12 Weeks CRO Campaign

Procurement Advisory: Due to the high cost per gram (~€2,200/g listed by Reagentia),

researchers are advised to synthesize the material in-house for needs exceeding 5 grams,

utilizing the validated pathway below.

Technical Synthesis & Manufacturing
To bypass supply bottlenecks, we provide a self-validating synthesis route. This pathway

utilizes 2,3-Dimethylaniline as a commodity starting material, converting it to the thioether

before introducing the aldehyde functionality via Vilsmeier-Haack formylation.

Retrosynthetic Analysis
The 2,3-dimethyl substitution pattern sterically hinders the ortho positions, directing

electrophilic aromatic substitution (EAS) to the para position relative to the activating methylthio

group.

Pathway Logic:

Precursor Synthesis: Conversion of 2,3-dimethylaniline to 2,3-dimethylthioanisole via a

modified Sandmeyer or disulfide reaction.

Formylation: Vilsmeier-Haack reaction introduces the aldehyde at the C4 position (para to -

SMe).
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Synthesis Workflow Diagram

2,3-Dimethylaniline
(Commodity)

Step 1: Thiolation
(MeSSMe, Alkyl Nitrite)

 Cu cat., 20°C Intermediate:
2,3-Dimethylthioanisole

 Yield: ~95% Step 2: Vilsmeier-Haack
(POCl3, DMF)

 0°C to Reflux Target:
2,3-Dimethyl-4-(methylthio)benzaldehyde

 Hydrolysis

Click to download full resolution via product page

Figure 1: Two-step synthesis route from commodity aniline precursors, ensuring high

regioselectivity.

Experimental Protocols
Safety Warning:POCl₃ is highly corrosive. Dimethyl disulfide has a foul odor and must be

handled in a fume hood with bleach scrubbers.

Protocol A: Preparation of 2,3-Dimethylthioanisole
Adapted from Patent CN103232342A (Tianyu Chem) [1]

Reagents: 2,3-Dimethylaniline (1.0 eq), Dimethyl Disulfide (excess), Copper Powder

(catalytic), Tert-butyl nitrite (1.5 eq).

Procedure:

Charge a reactor with dimethyl disulfide (solvent/reactant) and copper powder catalyst.[1]

Add 2,3-dimethylaniline.[1]

Dropwise add tert-butyl nitrite at 20°C-25°C. Nitrogen gas evolution will be observed.

Stir for 2 hours until gas evolution ceases.

Workup: Filter off copper. Distill excess dimethyl disulfide (recoverable). Vacuum distill the

residue to obtain 2,3-dimethylthioanisole as a colorless oil.

QC Check: GC-MS should show M+ = 152.2.

Protocol B: Vilsmeier-Haack Formylation
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Standardized adaptation for electron-rich thioethers [2]

Reagents: 2,3-Dimethylthioanisole (from Step A), POCl₃ (1.2 eq), DMF (1.5 eq), DCM

(Solvent).

Procedure:

Vilsmeier Reagent Formation: In a dry flask under Argon, cool DMF (1.5 eq) to 0°C.

Dropwise add POCl₃ (1.2 eq). Stir for 30 mins to form the white chloroiminium salt.

Addition: Dissolve 2,3-dimethylthioanisole in DCM and add dropwise to the Vilsmeier

reagent, maintaining T < 5°C.

Reaction: Warm to reflux (40°C) for 4-6 hours. Monitor by TLC (Hexane/EtOAc 9:1).

Hydrolysis: Pour the reaction mixture onto crushed ice/NaOAc solution. Stir vigorously for

1 hour to hydrolyze the iminium intermediate.

Extraction: Extract with DCM (3x). Wash organic layer with sat. NaHCO₃ and Brine.

Purification: Flash chromatography (SiO₂, 0-10% EtOAc in Hexanes).

Validation:

¹H NMR (CDCl₃): Look for aldehyde singlet at ~10.1 ppm. S-Me singlet at ~2.5 ppm. Two

aromatic doublets (ortho coupling) or singlets depending on exact steric twist.

Applications in Drug Discovery
This intermediate is highly valued for Scaffold Hopping and Bioisosterism:

Metabolic Stability: The ortho-methyl groups (2,3-positions) protect the aldehyde (and

subsequent derivatives) from rapid metabolic attack, extending half-life compared to the

unsubstituted analog.

Steric Locking: In kinase inhibitors, the 2,3-dimethyl motif forces the phenyl ring into a

perpendicular conformation relative to the connected scaffold (e.g., biaryl systems),

improving selectivity for specific hydrophobic pockets.
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Bioisostere: The -SMe group serves as a lipophilic bioisostere for -OMe, increasing

membrane permeability (LogP) while altering H-bond acceptor capability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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